Cas no 39386-78-2 (Gum karaya)

• Product Name: Gum karaya
• CAS No: 39386-78-2
• MF: C₈H₂₄
• MW: 120.276163101196
• MDL: MFCD00148561
• CID: 318707
• PubChem ID: 87576729
• Update Time: 2025-10-29

Gum karaya Chemical and Physical Properties

Names and Identifiers

• tamarind seed polysaccharide gum
• Tamarind Gum from Tamarind seed, Polysaccharide
• Glyloid
• TAMARIND GUM
• Gum Tamarind
• TaMarind GuM (TaMarind seed Polysaccharide)
• Gum karaya
• YG58642
• YT58655
• TAMARIND SEED POLYSACCHARIDE
• Tamarindseedgum
• TAMARIND EXTRACT
• TAMARINDXYLOGLUCAN
• Tamarindus Indica Glue
• 9000-36-6
• CID 91095070
• VYOXYQYMMWGNSM-UHFFFAOYSA-N
• 39386-78-2

• MDL： MFCD00148561
• Inchi： 1S/4C2H6/c4*1-2/h4*1-2H3
• InChI Key： VYOXYQYMMWGNSM-UHFFFAOYSA-N
• SMILES： CC.CC.CC.CC

Computed Properties

• Exact Mass: 120.187800766 g/mol
• Monoisotopic Mass: 120.187800766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 120.28

Experimental Properties

• Color/Form: Brownish gray white powder. Slightly smelly, a small amount of oil can make it agglomerate and have a greasy taste.
• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: ONE OF THE LEAST SOLUBLE OF THE GUMS
• Odor: Faint odor of acetic acid
• Solubility: It is soluble in hot water, insoluble in alcohol, aldehyde, acid and other organic solvents, and can be miscible with glycerol, sucrose, sorbitol and hydrophilic gum.

Gum karaya Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Gum karaya

Introduction to Gum Karaya (CAS No. 39386-78-2): Applications and Recent Research Developments

Gum Karaya, with the chemical designation CAS No. 39386-78-2, is a natural polysaccharide extracted from the Acacia karaya tree, predominantly found in regions such as India and Africa. This gum has garnered significant attention in the scientific community due to its diverse applications, ranging from food additives to pharmaceutical formulations. The unique chemical structure of gum karaya, characterized by its high molecular weight and galactomannan composition, contributes to its remarkable gelling, thickening, and stabilizing properties.

The primary component of gum karaya is galactomannan, a polysaccharide consisting of mannose units linked in a β-1,4 configuration with branches of galactose units linked via α-1,6 glycosidic bonds. This structural feature imparts exceptional water-holding capacity and viscoelastic properties, making it an invaluable ingredient in various industrial applications. Recent studies have highlighted the potential of gum karaya in modulating gut health due to its ability to act as a prebiotic, selectively promoting the growth of beneficial gut microbiota.

In the realm of pharmaceuticals, gum karaya has been explored for its potential therapeutic benefits. Its mucilage-forming properties make it an effective demulcent, capable of soothing irritated mucous membranes. Moreover, preliminary research suggests that gum karaya may possess anti-inflammatory and antioxidant properties, owing to the presence of bioactive compounds such as flavonoids and phenolic acids. These findings have prompted further investigation into its role in developing novel therapeutic agents for chronic inflammatory conditions.

The food industry has also recognized the versatility of gum karaya. Its natural origin and non-toxic profile make it an attractive alternative to synthetic thickeners and stabilizers. Gum karaya is commonly used in dairy products, confectionery items, and baked goods to enhance texture and shelf life. Recent advancements in food science have demonstrated its potential in creating low-calorie, high-fiber food products that cater to health-conscious consumers.

From an environmental perspective, gum karaya stands out as a sustainable resource. The extraction process is relatively eco-friendly compared to synthetic alternatives, minimizing waste generation and energy consumption. Additionally, the biodegradable nature of gum karaya aligns with global efforts towards reducing environmental impact. These attributes position it as a promising candidate for green chemistry initiatives.

Recent research has also delved into the structural elucidation of gum karaya using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the polymerization patterns and branching structures of different gum karaya samples, facilitating better quality control and standardization in industrial applications.

The pharmaceutical industry has been particularly interested in exploring gum karaya as a carrier for drug delivery systems. Its ability to form stable gels at physiological pH levels makes it an ideal candidate for oral drug delivery formulations. Preliminary clinical trials have shown promising results in enhancing drug bioavailability while reducing gastrointestinal side effects. This development could revolutionize the way certain medications are administered.

In conclusion, gum karaya (CAS No. 39386-78-2) is a multifaceted natural polymer with extensive applications across various industries. Its unique chemical properties coupled with recent advancements in research underscore its potential as a sustainable and effective ingredient. As scientific understanding continues to evolve, it is anticipated that new applications for gum karaya will emerge, further solidifying its role as a cornerstone material in both industrial and pharmaceutical domains.